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Compound of Interest

Compound Name: Tizoxanide-d4

Cat. No.: B565610

This document provides essential safety, handling, and disposal protocols for Tizoxanide-d4, a
deuterated internal standard used in research settings. The following procedures are designed
to ensure the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Protocols

Tizoxanide-d4 is classified as harmful if swallowed, a skin and eye irritant, and may cause
respiratory irritation. Adherence to proper safety measures is critical when handling this
compound.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use chemically resistant protective gloves.[1]

Skin and Body Protection: Wear impervious clothing or a lab coat.[1]

Respiratory Protection: Use a suitable respirator if ventilation is inadequate or when handling
the solid form to avoid dust inhalation.[1]

Handling Procedures:
e Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

e Avoid breathing dust, fumes, or vapors.
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e Prevent contact with skin and eyes.[1]

e Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Tizoxanide-d4: Key Data

The following table summarizes important quantitative information for Tizoxanide-d4.

Parameter Value Source(s)
CAS Number 1246817-56-0 [31[4]
Molecular Formula C10H3D4N304S [31[4]
Molecular Weight 269.27 g/mol [415]
Appearance Brown Solid [51[6]
Recommended Storage -20°C or 2-8°C [31[5][6]
Stability > 4 years (at -20°C) [3]

Purity >99% deuterated forms (di-d4)  [3]
Solubility Soluble in DMSO and 3]

Methanol

Step-by-Step Disposal Procedure

Disposal of Tizoxanide-d4 and associated waste must be conducted in accordance with
institutional and local environmental regulations. Never dispose of this chemical down the drain
or in regular trash. The non-deuterated form, Tizoxanide, is classified as very toxic to aquatic
life with long-lasting effects.[1]

Step 1: Waste Segregation

o Collect all Tizoxanide-d4 waste, including unused product, contaminated consumables (e.g.,
pipette tips, vials), and cleaning materials, in a dedicated, properly labeled hazardous waste
container.[7][8]
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e Do not mix Tizoxanide-d4 waste with incompatible materials such as strong acids, bases, or
oxidizing agents.[1][9]

Step 2: Waste Container Management

o Use a container made of a compatible material (e.g., glass or polyethylene) with a tightly
fitting cap.[7][10]

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "Tizoxanide-d4".

o Keep the waste container closed at all times except when adding waste.[7][9]

o Store the waste container in a designated, secure, and well-ventilated secondary
containment area while awaiting pickup.

Step 3: Disposal of Empty Containers

o Empty Tizoxanide-d4 containers must be triple-rinsed with a suitable solvent (e.g., methanol
or acetone).[9][10]

o Collect the rinseate as hazardous waste and add it to your Tizoxanide-d4 waste stream.[9]

« Atfter triple-rinsing, deface or remove the original label to prevent misuse.[11][12] The clean,
empty container may then be disposed of in the regular trash or recycled, depending on
institutional policies.[9]

Step 4: Arrange for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous
waste.[9]

» Follow all institutional procedures for waste pickup, including completing any necessary
forms.
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Caption: Decision workflow for the proper disposal of Tizoxanide-d4 waste streams.
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Cited Experimental Use

The provided documentation indicates that Tizoxanide-da4 is intended for use as an internal
standard for the quantification of its non-deuterated analogue, Tizoxanide, by Gas
Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] Tizoxanide
itself is an active metabolite of the antiparasitic drug nitazoxanide and has been studied for its
activity against various pathogens, including M. tuberculosis, L. mexicana, T. cruzi, influenza A
virus, and hepatitis B and C viruses.[3] Detailed experimental protocols for these specific
applications are not provided in the safety and product information documents. Researchers
should consult relevant scientific literature for validated methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b565610#tizoxanide-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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